Cas no 18030-96-1 (Imidodicarbonimidic diamide, N-propyl-)

• Product Name: Imidodicarbonimidic diamide, N-propyl-
• CAS No: 18030-96-1
• MF: C₅H₁₃N₅
• MW: 143.190219640732
• CID: 1371147
• Update Time: 2024-08-16

Imidodicarbonimidic diamide, N-propyl- Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N-propyl-

• Inchi： 1S/C5H13N5/c1-2-3-9-5(8)10-4(6)7/h2-3H2,1H3,(H6,6,7,8,9,10)
• InChI Key： FAPXKQMFIRYKMF-UHFFFAOYSA-N
• SMILES： C(=N)(NCCC)NC(=N)N

Computed Properties

• Exact Mass: 143.11729
• Monoisotopic Mass: 143.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 207.0±23.0 °C(Predicted)
• PSA: 97.78
• pka: 12.27±0.10(Predicted)